Cas no 1934803-34-5 (4-(4-Methoxyphenyl)pyrrolidin-3-ol)

• Product Name: 4-(4-Methoxyphenyl)pyrrolidin-3-ol
• CAS No: 1934803-34-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 4709769
• Update Time: 2025-11-06

4-(4-Methoxyphenyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Methoxyphenyl)pyrrolidin-3-ol

• Inchi： 1S/C11H15NO2/c1-14-9-4-2-8(3-5-9)10-6-12-7-11(10)13/h2-5,10-13H,6-7H2,1H3
• InChI Key： JWGOKIJCZGWNJW-UHFFFAOYSA-N
• SMILES： OC1CNCC1C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Topological Polar Surface Area: 41.5

Additional information on 4-(4-Methoxyphenyl)pyrrolidin-3-ol

4-(4-Methoxyphenyl)pyrrolidin-3-ol: A Comprehensive Overview

4-(4-Methoxyphenyl)pyrrolidin-3-ol, also known by its CAS number 1934803-34-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and properties, has garnered attention due to its potential applications in drug development and as a building block in synthetic chemistry. In this article, we delve into the characteristics, synthesis, and recent advancements related to this compound.

The chemical structure of 4-(4-Methoxyphenyl)pyrrolidin-3-ol comprises a pyrrolidine ring substituted with a 4-methoxyphenyl group at the 4-position and a hydroxyl group at the 3-position. This arrangement imparts the molecule with distinct physicochemical properties, including moderate solubility in organic solvents and a melting point that facilitates its use in various chemical reactions. The presence of the methoxy group introduces electronic effects that can influence the molecule's reactivity and interactions with biological systems.

Recent studies have highlighted the potential of 4-(4-Methoxyphenyl)pyrrolidin-3-ol as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of ligands for G protein-coupled receptors (GPCRs), which are critical targets in drug discovery. The hydroxyl group at position 3 serves as a reactive site for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacological profiles.

The synthesis of 1934803-34-5 typically involves multi-step organic reactions. A common approach includes the alkylation of pyrrolidine derivatives followed by substitution or coupling reactions to introduce the 4-methoxyphenyl group. Optimization of reaction conditions has led to improved yields and purity, making this compound more accessible for research purposes.

In terms of applications, 4-(4-Methoxyphenyl)pyrrolidin-3-ol has shown promise in medicinal chemistry as a scaffold for developing analgesics and anti-inflammatory agents. Its ability to modulate enzyme activity and influence cellular signaling pathways makes it a valuable tool in understanding disease mechanisms. Additionally, recent advancements in computational chemistry have enabled virtual screening of this compound against various therapeutic targets, further expanding its potential uses.

The integration of green chemistry principles into the synthesis of 1934803-34-5 has also been a focus of recent research. Efforts to minimize waste and reduce environmental impact have led to the development of more sustainable synthetic routes. These innovations not only enhance the feasibility of large-scale production but also align with global initiatives for environmentally responsible chemical manufacturing.

In conclusion, 4-(4-Methoxyphenyl)pyrrolidin-3-ol, with its CAS number 1934803-34-5, stands as a versatile compound with broad implications in both academic research and industrial applications. Its unique structure, coupled with ongoing advancements in synthesis and application techniques, positions it as a key player in the development of novel therapeutic agents and chemical building blocks.